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Compound of Interest

Compound Name: Chlorophenol red

Cat. No.: B1198410

An In-depth Technical Guide to Chlorophenol Red for Researchers and Drug Development
Professionals

Introduction

Chlorophenol red is a sulfonephthalein dye widely recognized for its utility as a pH indicator.
[1] Its distinct and sensitive color change within a specific pH range makes it an invaluable tool
in a multitude of scientific and industrial applications, from classical acid-base titrations to
advanced biochemical assays and pharmaceutical research.[1][2] This technical guide provides
a comprehensive overview of Chlorophenol red, detailing its chemical properties, diverse
applications, and relevant experimental methodologies for professionals in research and drug
development.

Chemical and Physical Properties

The fundamental properties of Chlorophenol red are summarized in the table below, providing
key data for laboratory use and experimental design.
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Property Value Citations

CAS Number 4430-20-0 [2][3]14]

Molecular Formula C19H12Cl205S [21[3][4]

Molecular Weight 423.27 g/mol [21[31[4]
33"

Synonyms Dichlorophenolsulfonaphthalei [2][4]

n

Reddish-brown to green or
Appearance [21[3]
brown powder

Melting Point 261 °C [2][3]
N pH 4.8 (Yellow) to pH 6.7
pH Transition Range ] [11[31[5]
(Violet/Red)
. Store at room temperature,
Storage Conditions [21[31[5]
below +30°C

Applications in Research and Drug Development

Chlorophenol red's versatility extends across numerous research disciplines. Its primary
applications are detailed below.

e pH Indication: It is extensively used as a pH indicator in laboratories for titrations and
biochemical assays due to its clear color transition.[1][2][6] In microbiology, it is added to
culture media to monitor pH changes resulting from microbial growth and metabolic activity.

[1][2]

e Pharmaceutical Research: In the pharmaceutical industry, it aids in the formulation and
stability testing of drugs by ensuring the pH remains within an optimal range for efficacy and
safety.[2]

e Enzyme Assays: The compound serves as an optical transducer for monitoring enzyme
activity. For instance, it is used in assays for acetylcholinesterase inhibition.[3][7]
Furthermore, a derivative, Chlorophenol Red-3-D-galactopyranoside, is a well-established
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chromogenic substrate for 3-galactosidase, an enzyme widely used as a reporter gene in
molecular biology.[8] Hydrolysis of this substrate by the enzyme releases Chlorophenol red,
resulting in a measurable color change.[8]

e Analytical Chemistry: It is employed in the selective determination of chlorine dioxide in
drinking water.[3][4] It is also used in the detection of substances like nicotine and
cannabinoids on vaping device surfaces.[3]

o Cell Biology: In cell culture, it functions as a pH indicator in the growth medium to visually
monitor the health and metabolic activity of cells.[2] It has also been utilized in assays to
detect transformed plant colonies.[3][7]

e Biosensors: Due to its electrochemical properties, Chlorophenol red can be used as a
chromogenic label in the development of electroanalytical devices, such as those for
detecting pathogens like Escherichia coli.[9][10]

Experimental Protocols and Methodologies
Preparation of a Standard Indicator Solution

A standard solution of Chlorophenol red for use as a pH indicator can be prepared as follows:

» Dissolution: Dissolve a small quantity of Chlorophenol red powder in distilled water or
ethanol.[1]

o Concentration Adjustment: Adjust the final concentration based on the specific requirements
of the experiment. A 0.1% solution is common for general use.[6]

o Storage: Store the prepared solution in a cool, dark place to maintain its stability.[1]

General Protocol for pH Measurement

o Sample Preparation: Prepare the aqueous sample whose pH needs to be determined.

« Indicator Addition: Add a few drops of the Chlorophenol red indicator solution to the
sample.[1]
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o Observation: Observe the resulting color change. A yellow color indicates a pH at or below
4.8, while a violet or red color indicates a pH at or above 6.7.[1][3] Shades in between
correspond to the transition range.

Methodology for B-Galactosidase Activity Assay

This protocol describes a typical colorimetric assay using Chlorophenol Red-[3-D-
galactopyranoside (CPRG) as a substrate.

o Reagent Preparation:
o Prepare a lysis buffer appropriate for the cell or tissue type being assayed.

o Prepare an assay buffer (e.g., sodium phosphate buffer, pH 7.0) containing 3-
mercaptoethanol.[11]

o Prepare the CPRG substrate solution by dissolving it in the assay buffer to the desired
final concentration.

o Sample Lysate Preparation: Lyse the cells or tissues expressing the 3-galactosidase enzyme
to release the cellular contents. Centrifuge to pellet debris and collect the supernatant
containing the enzyme.

e Enzyme Reaction:
o In a microplate well or cuvette, combine the cell lysate with the CPRG substrate solution.
o Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a specific period.

» Signal Detection: The B-galactosidase enzyme will hydrolyze the CPRG substrate, releasing
Chlorophenol red.[8] This results in the development of a red color.

e Quantification: Measure the absorbance of the solution at or near the maximum absorbance
wavelength of Chlorophenol red (approximately 572-575 nm).[9][11] The intensity of the
color is directly proportional to the enzyme activity.

Visualizations
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Logical Relationship: pH-Dependent Color Change

The following diagram illustrates the chemical equilibrium of Chlorophenol red, which is
responsible for its function as a pH indicator. In acidic conditions, the protonated form is
predominant, appearing yellow. As the pH increases, it deprotonates to its conjugate base,
which exhibits a violet/red color.

pH Scale Chlorophenol Red State

Protonated Form

Acidic (H*) (Yellow)

Loses H* | Gains H*

Deprotonated Form

Basic (OH")

(Violet/Red)

Click to download full resolution via product page

Caption: pH-dependent equilibrium and color transition of Chlorophenol red.

Experimental Workflow: Enzyme Assay Using a CPRG
Substrate

This diagram outlines the sequential steps involved in a typical colorimetric enzyme assay
using a Chlorophenol red-based substrate like CPRG.
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Caption: Workflow for a B-galactosidase assay using a chromogenic CPRG substrate.

Conclusion

Chlorophenol red is a robust and versatile chemical compound with significant utility in
research, clinical diagnostics, and drug development. Its reliability as a pH indicator, coupled
with its application in sensitive enzyme assays and biosensing technologies, makes it an
essential tool for scientists and researchers. A thorough understanding of its properties and
methodologies is key to leveraging its full potential in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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